Cas no 1598513-32-6 (3-(2-Hydroxy-2-methylbutyl)azepan-2-one)

• Product Name: 3-(2-Hydroxy-2-methylbutyl)azepan-2-one
• CAS No: 1598513-32-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5738129
• PubChem ID: 114497701
• Update Time: 2025-07-11

3-(2-Hydroxy-2-methylbutyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-2-methylbutyl)azepan-2-one
• EN300-733728
• 1598513-32-6
• 2H-Azepin-2-one, hexahydro-3-(2-hydroxy-2-methylbutyl)-

• Inchi： 1S/C11H21NO2/c1-3-11(2,14)8-9-6-4-5-7-12-10(9)13/h9,14H,3-8H2,1-2H3,(H,12,13)
• InChI Key： FPBSWUSUMXAVAU-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CC1C(NCCCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±15.0 °C(Predicted)
• pka: 14.99±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams